Cas no 199391-70-3 (5-fluoro-1-benzofuran-4-carbaldehyde)

5-Fluoro-1-benzofuran-4-carbaldehyde is a fluorinated benzofuran derivative with a formyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of the fluorine atom enhances its reactivity and stability, making it valuable for selective modifications in medicinal chemistry. The aldehyde group provides a reactive site for further derivatization, enabling the construction of complex heterocyclic frameworks. Its well-defined structure and high purity make it suitable for research applications requiring precise molecular design. The compound is typically handled under controlled conditions due to its sensitivity.

5-fluoro-1-benzofuran-4-carbaldehyde structure

199391-70-3 structure

Product Name:5-fluoro-1-benzofuran-4-carbaldehyde

CAS No:199391-70-3

MF:C₉H₅FO₂

MW:164.133206129074

MDL:MFCD18819778

CID:908677

PubChem ID:19611651

Update Time:2025-08-04

5-fluoro-1-benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Benzofurancarboxaldehyde, 5-fluoro-
- 5-fluoro-1-benzofuran-4-carbaldehyde
- 5-fluorobenzofuran-4-carbaldehyde
- 4-Benzofurancarboxaldehyde, 5-fluoro-
- KVZVZQXBAPJNPX-UHFFFAOYSA-N
- 5-Fluoro-4-benzofurancarboxaldehyde
- 4-benzo[b]furancarbaldehyde,5-fluoro-
- AK342737
- DS-12383
- CS-W000609
- AKOS027339731
- F11785
- 199391-70-3
- 4-BENZOFURANCARBOXALDEHYDE,5-FLUORO-
- MFCD18819778
- DB-139817
- SCHEMBL6957213
- SY244190
- MDL： MFCD18819778
- Inchi： 1S/C9H5FO2/c10-8-1-2-9-6(3-4-12-9)7(8)5-11/h1-5H
- InChI Key： KVZVZQXBAPJNPX-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=CO2)C=1C=O

Computed Properties

Exact Mass: 164.02735
Monoisotopic Mass: 164.02735756g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 30.2
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Boiling Point: 253.9±20.0°C at 760 mmHg
PSA: 30.21

5-fluoro-1-benzofuran-4-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD450023)

5-fluoro-1-benzofuran-4-carbaldehyde Pricemore >>

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